Cas no 1267082-24-5 (8-(Trifluoromethyl)quinoline-2-carbonitrile)

• Product Name: 8-(Trifluoromethyl)quinoline-2-carbonitrile
• CAS No: 1267082-24-5
• MF: C₁₁H₅F₃N₂
• MW: 222.166012525558
• CID: 5043267
• Update Time: 2025-06-09

8-(Trifluoromethyl)quinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)quinoline-2-carbonitrile

• Inchi： 1S/C11H5F3N2/c12-11(13,14)9-3-1-2-7-4-5-8(6-15)16-10(7)9/h1-5H
• InChI Key： TUUHWMQDEPLQJP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=CC=C(C#N)N=C12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-(Trifluoromethyl)quinoline-2-carbonitrile

8-(Trifluoromethyl)quinoline-2-carbonitrile: A Comprehensive Overview

8-(Trifluoromethyl)quinoline-2-carbonitrile (CAS No. 1267082-24-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical structure of 8-(Trifluoromethyl)quinoline-2-carbonitrile is defined by a quinoline core with a trifluoromethyl group at the 8-position and a cyano group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

In recent years, 8-(Trifluoromethyl)quinoline-2-carbonitrile has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 8-(Trifluoromethyl)quinoline-2-carbonitrile to selectively inhibit the activity of cyclin-dependent kinases (CDKs). CDKs are known to play a critical role in cell cycle regulation, and their dysregulation is often associated with various diseases, including cancer. The selective inhibition of CDKs by this compound suggests its potential as a therapeutic agent for treating cancers characterized by aberrant CDK activity.

Beyond its potential as a therapeutic agent, 8-(Trifluoromethyl)quinoline-2-carbonitrile has also been explored for its use as a synthetic intermediate. The trifluoromethyl and cyano groups provide valuable functional handles for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility makes it an important building block in the development of new pharmaceuticals and materials.

In addition to its enzymatic inhibition properties, 8-(Trifluoromethyl)quinoline-2-carbonitrile has been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is not yet fully understood but is believed to involve disruption of bacterial cell membranes or interference with essential metabolic pathways.

The safety profile of 8-(Trifluoromethyl)quinoline-2-carbonitrile is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully elucidate its safety profile and potential side effects.

In conclusion, 8-(Trifluoromethyl)quinoline-2-carbonitrile (CAS No. 1267082-24-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a therapeutic agent and synthetic intermediate. As research continues to advance, it is likely that new applications and insights into the utility of this compound will emerge, contributing to the development of innovative solutions in healthcare and beyond.